N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-phenylethanesulfonamide

• IUPAC Name: N-[4-(1,1-dioxo-1,2-thiazolidin-2-yl)phenyl]-2-phenylethanesulfonamide
• InChI: InChI=1S/C17H20N2O4S2/c20-24(21,14-11-15-5-2-1-3-6-15)18-16-7-9-17(10-8-16)19-12-4-13-25(19,22)23/h1-3,5-10,18H,4,11-14H2
• InChI Key: TWIZHNPGYHTVSG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(S(=O)(=O)C1)C2=CC=C(C=C2)NS(=O)(=O)CCC3=CC=CC=C3
• Molecular Formula: C17H20N2O4S2
• Molecular Weight: 380.5 g/mol

Description

N-(4-(1,1-dioxidoisothiazolidin-2-yl)phenyl)-2-phenylethanesulfonamide, commonly known as PES, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. PES is a sulfonamide derivative that has been synthesized through various methods and has been shown to have significant biochemical and physiological effects.

Scientific Research Applications

Pharmacological Applications

Sulfonamides and isothiazolidinone derivatives are known for their broad range of pharmacological activities. They have been extensively studied for their antibacterial, anti-inflammatory, and analgesic properties. For instance, Palmitoylethanolamide (PEA) , a compound related to the fatty acid amide family, demonstrates significant anti-inflammatory and neuroprotective actions. It is synthesized from phospholipids and has been reviewed for its potential in treating inflammatory and neurodegenerative diseases (Alhouayek & Muccioli, 2014). Another example is Oxazolidinones , a novel class of synthetic antimicrobial agents showing efficacy against resistant strains of bacteria (Diekema & Jones, 2000). Such research underscores the potential of sulfonamide and isothiazolidinone derivatives in developing new therapeutic agents.

Biotechnology and Medicine

In biotechnology and medicine, derivatives of sulfonamides and isothiazolidinones may find applications in drug delivery systems due to their structural diversity and ability to interact with biological membranes. For example, zeolites , microporous tectosilicates, have been explored for their use in biotechnology and medicine, highlighting the versatility of compounds with unique structural features in enhancing drug delivery, tissue engineering, and as components in biomaterial coatings (Bačáková et al., 2018).

Environmental and Health Safety

Compounds with sulfonamide and isothiazolidinone moieties have also been the subject of environmental and health safety studies. For instance, the occurrence, toxicity, and environmental fate of antimicrobial agents like triclosan have been reviewed, emphasizing the need for evaluating the environmental impact and health risks associated with the widespread use of such compounds (Bedoux et al., 2012).